Cas no 147862-41-7 (Ethyl 7-(4-biphenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(4-biphenyl)-7-oxoheptanoate
• CAS No: 147862-41-7
• MF: C₂₁H₂₄O₃
• MW: 324.413466453552
• MDL: MFCD01311658
• CID: 903780
• PubChem ID: 24727420
• Update Time: 2025-08-01

Ethyl 7-(4-biphenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(4-biphenyl)-7-oxoheptanoate
• ethyl 7-oxo-7-(4-phenylphenyl)heptanoate
• DTXSID60645638
• AKOS016023150
• 147862-41-7
• Ethyl 7-([1,1'-biphenyl]-4-yl)-7-oxoheptanoate
• MFCD01311658

• MDL： MFCD01311658
• Inchi： 1S/C21H24O3/c1-2-24-21(23)12-8-4-7-11-20(22)19-15-13-18(14-16-19)17-9-5-3-6-10-17/h3,5-6,9-10,13-16H,2,4,7-8,11-12H2,1H3
• InChI Key： WHLHBZHWFPUPCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC(C1C=CC(C2C=CC=CC=2)=CC=1)=O)=O

Computed Properties

• Exact Mass: 324.17300
• Monoisotopic Mass: 324.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 5.04990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-(4-biphenyl)-7-oxoheptanoate

Comprehensive Overview of Ethyl 7-(4-biphenyl)-7-oxoheptanoate (CAS No. 147862-41-7): Properties, Applications, and Industry Insights

Ethyl 7-(4-biphenyl)-7-oxoheptanoate (CAS No. 147862-41-7) is a specialized organic compound with a unique molecular structure, combining a biphenyl moiety and a heptanoate ester functional group. This compound has garnered attention in pharmaceutical and material science research due to its potential as an intermediate in synthesizing bioactive molecules. Its CAS number 147862-41-7 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for high-purity intermediates like Ethyl 7-(4-biphenyl)-7-oxoheptanoate has surged, driven by advancements in drug discovery and organic electronics. Users frequently search for terms such as "biphenyl derivatives applications" or "ester synthesis techniques," reflecting growing interest in tailored chemical building blocks. This compound’s keto-ester functionality makes it versatile for cross-coupling reactions, a hotspot in modern synthetic chemistry.

From a technical perspective, Ethyl 7-(4-biphenyl)-7-oxoheptanoate exhibits notable solubility in organic solvents (e.g., DMSO, ethanol), a property often queried in forums discussing lab-scale formulations. Its molecular weight (310.38 g/mol) and melting point range (typically 80–85°C) are key data points for process optimization. Researchers also explore its role in liquid crystal materials, aligning with trends in flexible display technologies.

Environmental and safety considerations are paramount. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are emphasized in SDS documentation—a common search intent among industrial users. The compound’s stability under refrigeration and compatibility with green chemistry principles (e.g., solvent recovery) further enhance its appeal.

Innovative applications include its use in photoactive polymers, responding to queries about "organic semiconductors." Patent analyses reveal its utility in OLED manufacturing, where biphenyl-based compounds improve electron transport. Such niche applications underscore its value beyond traditional pharmaceutical intermediates.

For procurement specialists, understanding supply chain dynamics for CAS 147862-41-7 is vital. Searches for "bulk suppliers of biphenyl esters" or "custom synthesis services" highlight market needs. Quality benchmarks like HPLC purity (>98%) and residual solvent limits dominate technical discussions, ensuring compliance with ICH guidelines.

Future prospects for Ethyl 7-(4-biphenyl)-7-oxoheptanoate may involve catalytic asymmetric synthesis—a trending topic in academic publications. As AI-driven molecular design accelerates, this compound’s structural features could inspire new bioactive scaffolds, merging computational predictions with experimental validation.